Cas no 648893-79-2 (1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-)

1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]- structure
648893-79-2 structure
Product Name:1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-
CAS No:648893-79-2
MF:C18H13F2N3
MW:309.312730550766
CID:413359
PubChem ID:23074648
Update Time:2025-04-19

1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]-
    • 5-amino-1-[bis(4-fluorophenyl)methyl]pyrrole-3-carbonitrile
    • DTXSID90630279
    • SCHEMBL4481324
    • 5-Amino-1-[bis(4-fluorophenyl)methyl]-1H-pyrrole-3-carbonitrile
    • 648893-79-2
    • WRGTYSUIUWIQFC-UHFFFAOYSA-N
    • Inchi: 1S/C18H13F2N3/c19-15-5-1-13(2-6-15)18(14-3-7-16(20)8-4-14)23-11-12(10-21)9-17(23)22/h1-9,11,18H,22H2
    • InChI Key: WRGTYSUIUWIQFC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1C=C(C#N)C=C1N

Computed Properties

  • Exact Mass: 309.10789
  • Monoisotopic Mass: 309.10775375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.74

1H-Pyrrole-3-carbonitrile, 5-amino-1-[bis(4-fluorophenyl)methyl]- Related Literature

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